Cas no 78583-85-4 ((Z)-3-chloro-3-p-tolylacrylonitrile)

• Product Name: (Z)-3-chloro-3-p-tolylacrylonitrile
• CAS No: 78583-85-4
• MF: C₁₀H₈ClN
• MW: 177.630221366882
• CID: 534289
• PubChem ID: 71403049
• Update Time: 2025-10-28

(Z)-3-chloro-3-p-tolylacrylonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-chloro-3-(4-methylphenyl)-
• 3-chloro-3-(4-methylphenyl)prop-2-enenitrile
• DTXSID30823981
• 78583-85-4
• (Z)-3-chloro-3-p-tolylacrylonitrile

• Inchi： 1S/C10H8ClN/c1-8-2-4-9(5-3-8)10(11)6-7-12/h2-6H,1H3
• InChI Key： BUCXABHGFYELCE-UHFFFAOYSA-N
• SMILES： ClC(=CC#N)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 177.0345270g/mol
• Monoisotopic Mass: 177.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on (Z)-3-chloro-3-p-tolylacrylonitrile

(Z)-3-chloro-3-p-tolylacrylonitrile (CAS No. 78583-85-4): A Comprehensive Overview

The compound (Z)-3-chloro-3-p-tolylacrylonitrile, identified by the CAS registry number 78583-85-4, is a significant molecule in the field of organic chemistry. This compound belongs to the class of acrylonitriles, which are widely used in various industrial and research applications. The (Z) configuration indicates that the substituents on the double bond are on the same side, which plays a crucial role in determining its physical and chemical properties. The presence of a chlorine atom and a p-tolyl group further enhances its reactivity and makes it a valuable precursor in synthetic chemistry.

Recent studies have highlighted the importance of (Z)-3-chloro-3-p-tolylacrylonitrile in the synthesis of advanced materials. Researchers have explored its use in polymer chemistry, where it serves as a monomer for producing high-performance polymers with tailored properties. For instance, its ability to undergo polymerization under specific conditions has led to the development of materials with enhanced thermal stability and mechanical strength. This makes it a promising candidate for applications in aerospace, automotive industries, and electronics.

In addition to its role in polymer synthesis, (Z)-3-chloro-3-p-tolylacrylonitrile has also been investigated for its potential in drug discovery. The compound's structure allows for selective reactions with biological molecules, making it a valuable tool in medicinal chemistry. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties, opening new avenues for therapeutic applications.

The synthesis of (Z)-3-chloro-3-p-tolylacrylonitrile involves a multi-step process that typically begins with the preparation of the corresponding alkyne or alkene intermediate. Advanced techniques such as catalytic hydrogenation and cross-coupling reactions are employed to achieve high yields and purity. The stereochemistry of the product is carefully controlled during these steps to ensure the desired (Z) configuration.

From an analytical standpoint, this compound can be characterized using various spectroscopic methods. Nuclear magnetic resonance (NMR) spectroscopy is particularly useful for determining the stereochemistry and purity of the compound. High-resolution mass spectrometry (HRMS) provides precise molecular weight information, while infrared (IR) spectroscopy helps identify functional groups such as the nitrile group and aromatic rings.

The physical properties of (Z)-3-chloro-3-p-tolylacrylonitrile are also noteworthy. It has a melting point of approximately 65°C and a boiling point around 120°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory procedures, including chromatography and extraction techniques.

In terms of safety considerations, while this compound is not classified as a hazardous material under normal handling conditions, proper precautions should be taken to avoid prolonged exposure or inhalation. Gloves and goggles are recommended when working with this compound to ensure personal safety.

The demand for (Z)-3-chloro-3-p-tolylacrylonitrile continues to grow due to its versatility across multiple industries. As researchers delve deeper into its potential applications, new uses are expected to emerge, further solidifying its position as an essential molecule in modern chemistry.